Cas no 1600264-98-9 (6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid
• CAS No: 1600264-98-9
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 5046995
• PubChem ID: 114695794
• Update Time: 2025-11-03

6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid
• 6-oxo-1-(2,2,2-trifluoroethyl)pyridazine-3-carboxylic acid
• 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)3-12-5(13)2-1-4(11-12)6(14)15/h1-2H,3H2,(H,14,15)
• InChI Key： JKEZQSJRDBRKRG-UHFFFAOYSA-N
• SMILES： FC(CN1C(C=CC(C(=O)O)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 0.5
• Topological Polar Surface Area: 70

Additional information on 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid

Recent Advances in the Study of 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid (CAS: 1600264-98-9)

6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid (CAS: 1600264-98-9) is a pyridazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate or active pharmaceutical ingredient (API) in drug development.

One of the most notable advancements in the study of this compound is its application in the development of novel enzyme inhibitors. Researchers have demonstrated that 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid exhibits inhibitory activity against specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. The trifluoroethyl group in its structure is believed to enhance its binding affinity and metabolic stability, which are critical factors in drug design.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers explored the compound's potential as a modulator of protein-protein interactions (PPIs). The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mode of 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid with its target protein. The results revealed that the compound forms stable hydrogen bonds and hydrophobic interactions, which are essential for its inhibitory effects. These findings provide a structural basis for further optimization of this compound for therapeutic use.

Another area of interest is the compound's role in the synthesis of heterocyclic compounds. A 2023 study in Organic Letters highlighted an efficient synthetic route for 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid, which involves a one-pot reaction under mild conditions. This method offers advantages such as high yield, scalability, and minimal environmental impact, making it suitable for industrial applications. The study also emphasized the compound's versatility as a building block for the construction of more complex molecules with diverse biological activities.

Despite these promising developments, challenges remain in the clinical translation of 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, which may limit its efficacy in vivo. Researchers are currently exploring prodrug strategies and formulation techniques to overcome this limitation. Additionally, further toxicological evaluations are needed to ensure its safety profile before proceeding to clinical trials.

In conclusion, 6-Oxo-1-(2,2,2-trifluoroethyl)-1,6-dihydropyridazine-3-carboxylic acid represents a valuable scaffold in medicinal chemistry with potential applications in enzyme inhibition and drug synthesis. Ongoing research aims to optimize its pharmacological properties and expand its therapeutic potential. The compound's unique structural features and biological activities make it a subject of continued interest in the scientific community.